Cas no 1396576-66-1 (3-methoxy-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide)

• Product Name: 3-methoxy-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide
• CAS No: 1396576-66-1
• MF: C₁₆H₁₆N₂O₃S₃
• MW: 380.504839897156
• CID: 6491619
• PubChem ID: 71795457
• Update Time: 2025-06-07

3-methoxy-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide
• 1396576-66-1
• F6261-1041
• 3-methoxy-N-((4-methyl-2-(thiophen-2-yl)thiazol-5-yl)methyl)benzenesulfonamide
• VU0542285-1
• AKOS024546276
• 3-methoxy-N-[(4-methyl-2-thiophen-2-yl-1,3-thiazol-5-yl)methyl]benzenesulfonamide
• 3-methoxy-N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C16H16N2O3S3/c1-11-15(23-16(18-11)14-7-4-8-22-14)10-17-24(19,20)13-6-3-5-12(9-13)21-2/h3-9,17H,10H2,1-2H3
• InChI Key： AIUXNUQMBISHOM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)(NCC1=C(C)N=C(C2=CC=CS2)S1)(=O)=O

Computed Properties

• Exact Mass: 380.03230590g/mol
• Monoisotopic Mass: 380.03230590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-methoxy-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide

Introduction to 3-methoxy-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide and Its Significance in Modern Chemical Research

The compound with the CAS number 1396576-66-1, identified as 3-methoxy-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and the exploration of novel therapeutic agents. The presence of multiple heterocyclic rings, including a thiophene moiety and a thiazole ring, alongside functional groups such as a methoxy group and a sulfonamide moiety, endows this compound with unique chemical properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of sulfonamide derivatives as key structural motifs in drug design. Sulfonamides are well-known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory properties. The specific arrangement of atoms in 3-methoxy-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide contributes to its potential as a scaffold for developing new drugs. The combination of a benzene ring substituted with a sulfonamide group and an N-substituent linked to a thiophene-thiazole hybrid provides a rich chemical environment for interactions with biological targets.

One of the most compelling aspects of this compound is its structural complexity, which allows for diverse modifications and derivatization strategies. The presence of the thiophen-2-yl group in the molecule introduces sulfur atoms into the structure, which can participate in various chemical reactions and interactions. Thiophenes are known for their role in numerous biologically active compounds, including antifungal, antiviral, and anticancer agents. The integration of a thiophene ring with a thiazole moiety creates a system that may exhibit synergistic effects when combined with other pharmacophores.

The sulfonamide functional group is another critical feature of this compound, contributing to its potential biological activity. Sulfonamides are widely recognized for their ability to inhibit enzymes and receptors involved in various disease pathways. For instance, sulfonamides have been successfully used in the treatment of bacterial infections, diabetes, and even certain types of cancer. The specific positioning of the sulfonamide group in 3-methoxy-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide may influence its interaction with target proteins or enzymes, making it an attractive candidate for structure-based drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 3-methoxy-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide to biological targets. These computational studies can provide valuable insights into how the molecule interacts with proteins or nucleic acids at the molecular level. By understanding these interactions, scientists can optimize the structure of the compound to enhance its potency and selectivity. Such computational approaches are increasingly becoming integral parts of drug discovery pipelines, allowing for rapid screening and prioritization of candidates.

The synthesis of complex molecules like 3-methoxy-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide presents both challenges and opportunities for synthetic chemists. The multiple rings and functional groups require careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it possible to construct such intricate structures with increasing efficiency. Techniques such as cross-coupling reactions, cyclizations, and functional group transformations have been instrumental in building the desired framework. The development of novel synthetic routes not only facilitates access to this compound but also contributes to the broader toolkit available for medicinal chemists.

The potential applications of 3-methoxy-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for materials science applications. For instance, heterocyclic compounds like thiophenes and thiazoles are widely used in organic electronics due to their ability to conduct electricity while maintaining stability. The sulfonamide group can also be modified to introduce additional functionalities that may enhance material properties.

As research continues to uncover new biological pathways and therapeutic targets, compounds like 3-methoxy-N-{4-methyl--{2-(thiophen--{2--yl)}--{1},--{3}-thiazol--{5--ylmethyl)}benzene--{1}-sulfonamide} (CAS no 1396576--66--{1}) will play an increasingly important role in drug discovery efforts. Their complex structures offer opportunities for innovation and may lead to breakthroughs in treating various diseases. The ongoing exploration of sulfonamide derivatives underscores their significance as pharmacological tools and highlights the need for continued research into their mechanisms of action and potential applications.

In conclusion,3-methoxy-N-{4-methyl--{2-(thiophen--{2--yl)}--{1},--{3}-thiazol--{5--ylmethyl)}benzene--{1}-sulfonamide is a multifaceted compound with significant potential in chemical biology and pharmaceutical development. Its intricate structure combines several key pharmacophores that make it an attractive candidate for further investigation. As our understanding of biological systems grows more sophisticated, this molecule represents one example among many where structural complexity translates into functional diversity, offering hope for new treatments across multiple therapeutic areas.